Cas no 2764004-58-0 (1-methyl-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2764004-58-0
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 5916715
• PubChem ID: 165981794
• Update Time: 2025-05-21

1-methyl-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-4-carboxylic acid
• EN300-37343001
• 2764004-58-0

• Inchi： 1S/C15H15N3O4/c1-3-8-22-15(21)16-11-6-4-10(5-7-11)13-12(14(19)20)9-18(2)17-13/h3-7,9H,1,8H2,2H3,(H,16,21)(H,19,20)
• InChI Key： HIZWUZLFMZINSN-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)N=C1C1C=CC(=CC=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-methyl-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-4-carboxylic acid

1-Methyl-3-(4-{[(Prop-2-en-1-yloxy)Carbonyl]Amino}Phenyl)-1H-Pyrazole-4-Carboxylic Acid (CAS No: 2764004-58-0)

1-Methyl-3-(4-{[(Prop-2-en-1-yloxy)Carbonyl]Amino}Phenyl)-1H-Pyrazole-4-Carboxylic Acid, commonly referred to by its CAS number 2764004-58-0, is a biologically active compound with significant potential in the field of pharmacology and drug discovery. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The pyrazole ring is substituted with a methyl group at position 1 and a carboxylic acid group at position 4. Additionally, the compound features a phenyl group at position 3, which is further substituted with an amino group linked to a propargyl ester moiety. This unique substitution pattern contributes to the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and signaling pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the journal Nature Communications demonstrated that certain pyrazole derivatives can modulate the activity of protein kinases, which are key players in cellular signaling processes. The presence of the propargyl ester group in this compound suggests that it may exhibit enhanced stability and solubility compared to other pyrazole analogs, making it a promising candidate for drug development.

The synthesis of 1-methyl-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-4-carboxylic acid involves a multi-step process that includes nucleophilic substitution, condensation reactions, and oxidation steps. The use of propargyl alcohol as a reagent in the synthesis introduces the propargyl ester group, which plays a crucial role in stabilizing the amino group attached to the phenyl ring. This stabilization ensures that the compound retains its bioactivity under physiological conditions.

In terms of biological activity, this compound has shown remarkable selectivity towards certain targets, such as cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes. These enzymes are involved in inflammatory processes and are key targets for anti-inflammatory drugs like aspirin and ibuprofen. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against COX-2 without significantly affecting COX-1, which is desirable for reducing side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential anticancer activity. Research conducted at leading institutions has revealed that it can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. Furthermore, its ability to inhibit tumor angiogenesis suggests that it could be used as an adjunct therapy in combination with conventional chemotherapeutic agents.

The structural versatility of this compound allows for further modifications to enhance its therapeutic potential. For example, substituting the methyl group or modifying the phenyl ring could lead to derivatives with improved pharmacokinetic profiles or enhanced specificity towards certain targets. Additionally, exploring its combination with other bioactive molecules could open new avenues for synergistic therapeutic effects.

In conclusion, 1-methyl-3-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-4-carboxylic acid (CAS No: 2764004-58-0) represents a significant advancement in the field of medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research and development efforts, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.